4-Bromo-5-cyclopropoxy-2-fluoropyridine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 4-bromo-5-cyclopropyloxy-2-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: MYKARWZWEFVELL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2Br)F

Description

4-Bromo-5-cyclopropoxy-2-fluoropyridine is a halogenated pyridine derivative featuring a bromine atom at position 4, a cyclopropoxy group at position 5, and a fluorine atom at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-cyclopropoxy-2-fluoropyridine typically involves multi-step reactions starting from commercially available precursors. One common method involves the bromination of 5-cyclopropoxy-2-fluoropyridine. The reaction conditions often include the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide (FeBr3) under controlled temperatures.

Industrial Production Methods

Industrial production of 4-Bromo-5-cyclopropoxy-2-fluoropyridine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-cyclopropoxy-2-fluoropyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Coupling Reactions: It can participate in Suzuki coupling reactions with boronic acids to form biaryl compounds.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in solvents such as dimethyl sulfoxide (DMSO) are commonly used.

Coupling: Palladium catalysts (e.g., Pd(PPh3)4) and bases like potassium carbonate (K2CO3) in solvents like tetrahydrofuran (THF) are typical.

Oxidation/Reduction: Oxidizing agents like potassium permanganate (KMnO4) or reducing agents like lithium aluminum hydride (LiAlH4) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, Suzuki coupling with phenylboronic acid would yield 5-cyclopropoxy-2-fluoro-4-phenylpyridine.

Scientific Research Applications

4-Bromo-5-cyclopropoxy-2-fluoropyridine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Materials Science: The compound is explored for its potential in creating novel materials with unique electronic properties.

Biological Studies: It serves as a probe in studying enzyme mechanisms and receptor-ligand interactions.

Industrial Chemistry: Used in the development of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-5-cyclopropoxy-2-fluoropyridine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the bromine, cyclopropoxy, and fluorine groups can influence the compound’s binding affinity and specificity through electronic and steric effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on substituent variations at positions 2, 4, and 5 of the pyridine ring. Below is a detailed analysis of key analogs, supported by data from synthetic, crystallographic, and safety studies.

Substituent Variations at Position 5

Compound Name	CAS Number	Substituent (Position 5)	Similarity Score	Key Properties/Findings
4-Bromo-5-chloro-2-methylpyridine	1211529-34-8	Chloro	0.88	Higher lipophilicity due to methyl group; used in cross-coupling reactions .
4-Bromo-5-chloropyridin-2-amine	1187449-01-9	Chloro	0.85	Amine group enhances hydrogen bonding; potential kinase inhibitor scaffold .
4-Bromo-3-chloro-5-fluoropyridine	1260843-59-1	Chloro	0.71	Fluorine at position 3 increases electronegativity, altering reactivity .

Substituent Variations at Position 2

Compound Name	CAS Number	Substituent (Position 2)	Key Findings
4-Bromo-5-cyclopropoxy-2-fluoropyridine	-	Fluoro	Fluorine enhances electron-withdrawing effects, stabilizing the ring for nucleophilic substitution.
5-Bromo-2-chloropyrimidin-4-amine	77476-95-0	Chloro (Pyrimidine ring)	Pyrimidine analogs exhibit planar structures with N–H···N hydrogen bonding networks, enhancing crystallinity .
2-Bromo-5-fluoropyridine-4-boronic acid	-	Boronic acid	Boronic acid enables Suzuki-Miyaura coupling; however, sensitivity to moisture limits applications .

Key Insight : Fluorine at position 2 improves electronic properties compared to bulkier groups (e.g., boronic acid), balancing reactivity and stability .